Cas no 168618-46-0 (3-(2-Naphthyl)benzoic Acid)

• Product Name: 3-(2-Naphthyl)benzoic Acid
• CAS No: 168618-46-0
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• MDL: MFCD31382269
• CID: 905071
• PubChem ID: 2760150
• Update Time: 2025-04-19

3-(2-Naphthyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid
• 3-(Naphthalen-2-yl)benzoic acid
• 3-(6-Hydroxynaphthalen-2-yl)benzoic acid
• 6-(4-Carboxyphenyl)-2-naphthoic acid
• TVC
• A926939
• CHEMBL4159328
• CS-0205122
• 168618-46-0
• 3-naphthalen-2-ylbenzoic Acid
• Benzoic acid, 3-(2-naphthalenyl)-
• 3-(Naphthalen-2-yl)benzoicacid
• s10176
• MFCD04117444
• AS-2101
• AKOS005821370
• SCHEMBL4731552
• 3-Naphthalen-2-yl-benzoic acid
• 3-(2-Naphthyl)benzoic Acid

• MDL： MFCD31382269
• Inchi： 1S/C17H12O2/c18-17(19)16-7-3-6-14(11-16)15-9-8-12-4-1-2-5-13(12)10-15/h1-11H,(H,18,19)
• InChI Key： QOPDOKREBSOVNG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 306.08922
• Monoisotopic Mass: 248.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 63.6

3-(2-Naphthyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes